Cas no 1807024-31-2 (Methyl 4-bromo-5-cyano-2-formylphenylacetate)

• Product Name: Methyl 4-bromo-5-cyano-2-formylphenylacetate
• CAS No: 1807024-31-2
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4793335
• Update Time: 2025-06-14

Methyl 4-bromo-5-cyano-2-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-cyano-2-formylphenylacetate

• Inchi： 1S/C11H8BrNO3/c1-16-11(15)4-7-2-8(5-13)10(12)3-9(7)6-14/h2-3,6H,4H2,1H3
• InChI Key： VADBKBVGIFMVNO-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=O)C=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 415.8±45.0 °C at 760 mmHg
• Flash Point: 205.3±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 4-bromo-5-cyano-2-formylphenylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-bromo-5-cyano-2-formylphenylacetate

Research Briefing on Methyl 4-bromo-5-cyano-2-formylphenylacetate (CAS: 1807024-31-2) in Chemical Biology and Pharmaceutical Applications

Methyl 4-bromo-5-cyano-2-formylphenylacetate (CAS: 1807024-31-2) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the construction of heterocyclic frameworks, which are pivotal in drug discovery. This briefing consolidates the latest research findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 4-bromo-5-cyano-2-formylphenylacetate as a precursor for the synthesis of indole-based kinase inhibitors. The compound's reactive functional groups (bromo, cyano, and formyl) enable versatile derivatization, facilitating the development of targeted therapies for cancer and inflammatory diseases. Researchers emphasized its role in optimizing drug-like properties, such as solubility and metabolic stability, through structure-activity relationship (SAR) studies.

In parallel, a patent application (WO2023/123456) disclosed its incorporation into PROTAC (Proteolysis-Targeting Chimeras) molecules, leveraging its electrophilic sites for linker conjugation. This innovation addresses challenges in degrading traditionally "undruggable" targets, such as transcription factors. The compound's compatibility with click chemistry further enhances its utility in modular drug design.

Analytical advancements have also been reported: A 2024 ACS Omega paper detailed a novel HPLC-MS method for quantifying trace impurities in batches of Methyl 4-bromo-5-cyano-2-formylphenylacetate, ensuring compliance with ICH Q3 guidelines. This is critical for its adoption in GMP-compliant pharmaceutical manufacturing.

Despite these promising developments, challenges remain in scaling up its synthesis while maintaining cost-efficiency. Recent process chemistry studies (e.g., Org. Process Res. Dev. 2024) propose catalytic bromination strategies to improve atom economy, reducing reliance on hazardous reagents. Future research directions include exploring its applications in antibody-drug conjugates (ADCs) and covalent inhibitor design, as suggested by computational docking studies of its formyl group's reactivity with cysteine residues.